Cas no 673857-30-2 (6-(4-Aminophenyl)imidazo[1,2-a]pyrazin-8-amine)

• Product Name: 6-(4-Aminophenyl)imidazo[1,2-a]pyrazin-8-amine
• CAS No: 673857-30-2
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 2797439
• PubChem ID: 69456793
• Update Time: 2025-04-21

6-(4-Aminophenyl)imidazo[1,2-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Aminophenyl)imidazo[1,2-a]pyrazin-8-amine
• IXEPDCYAAUAPQM-UHFFFAOYSA-N
• 6-(4-Amino-phenyl)-imidazo[1,2-a]pyrazin-8-ylamine
• SCHEMBL5478336
• 673857-30-2
• DTXSID00740595

• Inchi： 1S/C12H11N5/c13-9-3-1-8(2-4-9)10-7-17-6-5-15-12(17)11(14)16-10/h1-7H,13H2,(H2,14,16)
• InChI Key： IXEPDCYAAUAPQM-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C(N)=NC(C1C=CC(=CC=1)N)=C2

Computed Properties

• Exact Mass: 225.10144537Da
• Monoisotopic Mass: 225.10144537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.2Ų